Cas no 1104382-18-4 (2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride)

• Product Name: 2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride
• CAS No: 1104382-18-4
• MF: C₉H₃ClF₆O₂
• MW: 292.562342882156
• CID: 4794302
• Update Time: 2025-06-15

2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride

• Inchi： 1S/C9H3ClF6O2/c10-7(18)6-4(9(14,15)16)1-3(2-5(6)17)8(11,12)13/h1-2,17H
• InChI Key： VZJSAUZTXOPIBN-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(C(F)(F)F)=CC=1C(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Additional information on 2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride (CAS No. 1104382-18-4)

2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride (CAS No. 1104382-18-4) is a highly specialized organic compound widely utilized in advanced chemical synthesis and pharmaceutical research. Its unique molecular structure, featuring trifluoromethyl groups and a reactive hydroxybenzoyl chloride moiety, makes it a valuable intermediate for constructing complex molecules. This compound has garnered significant attention in recent years due to its applications in fluorinated pharmaceuticals, agrochemicals, and material science.

The growing demand for fluorinated compounds in drug development has positioned 2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride as a critical building block. Researchers are increasingly exploring its potential in designing metabolic stabilizers and bioactive molecules, addressing challenges such as drug solubility and target selectivity. Its trifluoromethyl groups enhance lipophilicity, a property highly sought after in modern medicinal chemistry.

In the realm of material science, this compound contributes to the development of high-performance polymers and specialty coatings. Its ability to introduce fluorine atoms into polymer chains improves thermal stability and chemical resistance, aligning with industry trends toward sustainable materials. Recent studies highlight its role in creating low-surface-energy coatings, which are pivotal for water-repellent technologies and anti-fouling applications.

From a synthetic perspective, 2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride offers versatility in nucleophilic substitution reactions and acylations. Its reactivity with amines and alcohols enables the formation of amides and esters, respectively, expanding its utility in fine chemical production. Laboratories focusing on high-throughput screening often employ this compound to generate diverse chemical libraries for drug discovery.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. The fluorine footprint of such compounds is under scrutiny, driving innovations in catalytic fluorination and atom-efficient processes.

In summary, 2,4-Bis(trifluoromethyl)-6-hydroxybenzoyl chloride (CAS No. 1104382-18-4) stands at the intersection of cutting-edge research and industrial applications. Its multifaceted roles in pharmaceuticals, materials, and synthetic chemistry underscore its importance in addressing contemporary scientific challenges. As demand for fluorine-containing compounds rises, this molecule will likely remain a focal point for innovation.